Cas no 23163-84-0 (2-Ethoxyphenyl Isothiocyanate)

• Product Name: 2-Ethoxyphenyl Isothiocyanate
• CAS No: 23163-84-0
• MF: C₉H₉NOS
• MW: 179.238860845566
• MDL: MFCD00046793
• CID: 281358
• PubChem ID: 123407
• Update Time: 2025-07-22

2-Ethoxyphenyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethoxy-2-isothiocyanato-
• 2-Ethoxyphenyl isothiocyanate
• 1-ethoxy-2-isothiocyanatobenzene
• YAA16384
• AKOS000306159
• 2-Ethoxyphenylisothiocyanate
• FT-0612220
• 1-Ethoxy-2-isothiocyanatobenzene #
• W18339
• 1-Ethoxy-2-isothiocyanato-benzene
• NS00027370
• SY032182
• MFCD00046793
• 3-Trimethylsilyl-2-propene-1-ol
• EINECS 245-468-9
• SCHEMBL3976569
• o-Ethoxyphenyl isothiocyanate
• J-802079
• EN300-01249
• ethoxyphenyl isothiocyanate
• DTXSID20177743
• Benzene, 1-ethoxy-2-isothiocyanato-
• 23163-84-0
• STK300023
• DB-021028
• 2-Ethoxyphenyl Isothiocyanate

• MDL： MFCD00046793
• Inchi： 1S/C9H9NOS/c1-2-11-9-6-4-3-5-8(9)10-7-12/h3-6H,2H2,1H3
• InChI Key： MAHMRCJOZYLGOW-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC=CC=1OCC

Computed Properties

• Exact Mass: 179.04000
• Monoisotopic Mass: 179.040485
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 53.7

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.14
• Boiling Point: 223 °C
• Flash Point: 131.1 °C
• Refractive Index: 1.544
• PSA: 53.68000
• LogP: 2.81960
• Sensitiveness: Moisture Sensitive/Lachrymatory

2-Ethoxyphenyl Isothiocyanate Security Information

• Hazard Statement： Toxic/Corrosive/Lachrymatory/Moisture Sensitive
• Hazard Category Code： 20/21/22-36/37/38-36
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：KEEP COLD, LACHRYMATOR, TOXIC
• Safety Term：S26;S36/37/39
• Risk Phrases：R20/21/22
• Storage Condition：Keep cold.

Additional information on 2-Ethoxyphenyl Isothiocyanate

Comprehensive Guide to 2-Ethoxyphenyl Isothiocyanate (CAS No. 23163-84-0): Properties, Applications, and Industry Insights

2-Ethoxyphenyl Isothiocyanate (CAS No. 23163-84-0), a specialized organic compound, has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This aromatic isothiocyanate derivative, characterized by an ethoxy group at the ortho position, serves as a versatile building block in synthetic chemistry. Recent advancements in heterocyclic compound synthesis have highlighted its role in developing novel bioactive molecules, aligning with the growing demand for sustainable chemical intermediates.

The compound's physicochemical properties—including a molecular weight of 179.24 g/mol and a distinctive isothiocyanate functional group (-N=C=S)—enable diverse reactivity patterns. Researchers particularly value its electrophilic character, which facilitates nucleophilic addition reactions with amines and alcohols. In 2023, studies published in the Journal of Medicinal Chemistry demonstrated its efficacy in constructing thiazole and benzothiazole scaffolds, addressing current interests in anticancer drug discovery and antimicrobial agents.

From an industrial perspective, 2-Ethoxyphenyl Isothiocyanate aligns with three critical market trends: green chemistry initiatives, high-purity specialty chemicals, and structure-activity relationship (SAR) optimization. Manufacturers now emphasize atom-efficient synthesis routes to minimize waste, responding to environmental concerns frequently queried in scientific search engines. Analytical techniques like HPLC-MS and NMR spectroscopy ensure batch-to-batch consistency, a key requirement for pharmaceutical grade materials.

Emerging applications include its use as a fluorescence labeling reagent in proteomics research, where its selective thiol reactivity enables protein conjugation. This addresses the rising popularity of bioconjugation techniques in diagnostic development. Furthermore, its derivatives show promise in crop protection formulations, meeting the agricultural sector's need for eco-friendly pesticides—a hot topic in agrochemical forums and patent filings.

Quality control protocols for CAS No. 23163-84-0 typically specify ≥98% purity, with strict limits on heavy metal contaminants and residual solvents. Storage recommendations highlight protection from moisture and light exposure to prevent degradation, considerations increasingly documented in chemical handling databases. The compound's spectral data (IR: 2100-2050 cm^-1 for N=C=S stretch; ¹H NMR: δ 1.4-1.5 ppm for -OCH₂CH₃) provide essential characterization benchmarks.

Innovative research directions explore its potential in click chemistry applications and metal-organic frameworks (MOFs), areas dominating recent academic search trends. The compound's ligand properties enable coordination with transition metals, opening possibilities in catalysis design. Such developments respond to frequent queries about multifunctional chemical reagents in materials science.

Regulatory compliance remains paramount, with REACH registration ensuring safe handling practices. While not classified as hazardous under current guidelines, proper laboratory PPE (nitrile gloves, vapor masks) is recommended during handling—a precaution emphasized in chemical safety training modules. The compound's structure-property relationships continue to be modeled using computational chemistry tools, reflecting the integration of AI-assisted molecular design in contemporary research.

Market analysts project steady growth for 2-Ethoxyphenyl Isothiocyanate derivatives through 2030, driven by expanding pharmaceutical R&D budgets and agrochemical innovation. Its role in developing third-generation antibiotics and plant growth regulators positions it as a compound of enduring scientific interest, frequently cited in patent literature and grant-funded studies worldwide.